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Compound of Interest

Compound Name: (S,R,S)-CO-C2-acid

Cat. No.: B2597762 Get Quote

Disclaimer: The chemical identifier "(S,R,S)-CO-C2-acid" does not correspond to a recognized

compound in standard chemical databases. The following guidance is based on general best

practices for handling novel, potentially hazardous organic acids in a research and

development setting. A comprehensive, substance-specific risk assessment and consultation of

a Safety Data Sheet (SDS) are mandatory before handling any new chemical.

Precautionary Hazard Assessment
Given its designation as an "acid" within a drug development context, (S,R,S)-CO-C2-acid
should be treated as a potentially hazardous substance. Assumed risks include:

Corrosivity: Capable of causing severe skin burns and eye damage.[1][2]

Irritation: May cause irritation to the skin, eyes, and respiratory tract.[3][4][5]

Toxicity: Potential for harm if inhaled, swallowed, or absorbed through the skin.[6]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential to minimize exposure. The following table

summarizes recommended PPE for various laboratory operations involving (S,R,S)-CO-C2-
acid.
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Task
Eye/Face

Protection
Hand Protection Body Protection

Respiratory

Protection

Weighing/Sampl

e Preparation

Safety goggles

or glasses with

side shields.[7]

Disposable nitrile

gloves.[8][9]
Lab coat.[8]

Certified

chemical fume

hood.[2][10]

Dissolving/Mixing

(Small Scale)

Chemical splash

goggles.[7][8]

Double-gloving

with nitrile or

other chemically

resistant gloves.

[7]

Chemical-

resistant lab

coat.[11]

Certified

chemical fume

hood.[2][10]

Large-Scale

Operations/High

Splash Potential

Face shield worn

over chemical

splash goggles.

[7][12]

Heavy-duty,

chemically

resistant gloves

(e.g., butyl

rubber,

neoprene).[12]

Chemical-

resistant apron

over a lab coat.

[10]

Certified

chemical fume

hood; respirator

with appropriate

cartridges may

be required

based on risk

assessment.[8]

[12]

Waste Disposal
Chemical splash

goggles.[7]

Chemically

resistant gloves.

[11]

Lab coat.[11]

Certified

chemical fume

hood.[2]

Operational Plan: A Step-by-Step Guide
3.1. Preparation and Engineering Controls:

Designated Area: All work with (S,R,S)-CO-C2-acid must be conducted in a designated area

within a certified chemical fume hood.[2][10]

Emergency Equipment: Ensure immediate access to a fully stocked spill kit, safety shower,

and eyewash station.[13]

Material Compatibility: Use glassware or other chemically resistant containers. Avoid using

materials that may react with acids, such as certain plastics or metals.[10]
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3.2. Handling Procedures:

Transportation: When moving the compound, use a secondary containment vessel.[2]

Dispensing: When pouring or transferring the acid, do so slowly and carefully to avoid

splashes.[2] For dilutions, always add acid to water, never the other way around, to prevent a

violent exothermic reaction.[2][10]

Avoidance of Contamination: Do not eat, drink, or smoke in the laboratory.[3][14] Wash

hands thoroughly after handling the compound, even if gloves were worn.[3]

3.3. Spill Response:

Minor Spills (<100 mL): If trained and equipped, use an acid-neutralizing spill kit to contain

and clean up the spill. Work from the outside of the spill inward.

Major Spills (>100 mL): Evacuate the immediate area. Alert colleagues and contact your

institution's environmental health and safety (EHS) department.[6]

Personal Contamination: If the acid comes into contact with skin or eyes, immediately flush

the affected area with copious amounts of water for at least 15 minutes and seek medical

attention.[1][13]

Disposal Plan
Waste Collection: All waste containing (S,R,S)-CO-C2-acid, including contaminated PPE

and cleaning materials, must be collected in a designated, properly labeled hazardous waste

container.[15]

Segregation: Do not mix acidic waste with other waste streams, particularly bases or organic

solvents, to avoid dangerous reactions.[16]

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

chemical name and associated hazards.

Disposal: The disposal of this chemical waste must be handled by the institution's EHS

department or a licensed hazardous waste disposal contractor.[17] Do not pour down the

drain.[1]
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Workflow for Safe Handling and Disposal

Workflow for Handling (S,R,S)-CO-C2-acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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